5,5-Difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride

• Molecular Formula: C7H10ClF2NO2
• Molecular Weight: 213.61 g/mol
• SMILES: C1C2CC(C1C(N2)C(=O)O)(F)F.Cl
• InChI: InChI=1S/C7H9F2NO2.ClH/c8-7(9)2-3-1-4(7)5(10-3)6(11)12;/h3-5,10H,1-2H2,(H,11,12);1H
• InChIKey: JISDGVWUHIHYEI-UHFFFAOYSA-N

5,5-Difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride – Product Overview

5,5-Difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride is a conformationally constrained bicyclic amino acid derivative belonging to the class of 2-azabicyclo[2.2.1]heptane-3-carboxylic acids, widely utilized as proline mimetics in peptidomimetic drug design. The compound features geminal difluoro substitution at the bridgehead 5-position, which markedly modulates the pKa of the carboxylic acid (predicted 1.54 vs. 1.90 for the non-fluorinated analog) and alters lipophilicity (LogD₇.₄ = -1.94 vs. -2.17 for the non-fluorinated analog) [1][2]. As a hydrochloride salt, it is supplied with high purity (typically ≥98%) for research and pharmaceutical intermediate applications, with the fluorination strategy specifically designed to address the poor metabolic stability of the non-fluorinated parent scaffold [3].

Selection Gem-difluoro bridgehead proline mimetic

Key Property Depressed carboxylic acid pKa vs parent

Design Strategy Patent-backed metabolic stabilization

Supply Format Hydrochloride salt, high purity (NLT 98%)

• [1] Chembase.cn. (3S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride – Theoretical Calculations (ChemBase ID: 239245). Acid pKa: 1.5428231; LogD (pH 5.5): -1.9443073; LogD (pH 7.4): -1.9447935; LogP: -1.9442946. View Source
• [2] Chembase.cn. 2-azabicyclo[2.2.1]heptane-3-carboxylic acid – Theoretical Calculations (ChemBase ID: 50502). Acid pKa: 1.9004853; LogD (pH 5.5): -2.1729324; LogD (pH 7.4): -2.172894; LogP: -2.1728644. View Source
• [3] Shanghai Yaoming Kangde Pharma. CN101462999A – Fluoro or difluoro-2-azabicyclo[2.2.1]heptane-3-carboxyl acid derivatives, and preparation thereof. Filed 2007-12-21; Published 2009-06-24. The invention explicitly states that fluorination solves the problem of poor metabolic stability of the non-fluorinated scaffold. View Source

5,5-Difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride – Irreplaceability

Substituting 5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride with its non-fluorinated parent or the regioisomeric 6,6-difluoro analog would introduce substantial changes in key physicochemical properties that govern molecular recognition, pharmacokinetics, and synthetic tractability. Compared to the non-fluorinated scaffold, the 5,5-difluoro modification lowers the carboxylic acid pKa by approximately 0.36 log units (1.54 vs. 1.90, predicted) and increases LogD at physiological pH by roughly 0.23 log units (-1.94 vs. -2.17), shifting the ionization equilibrium and passive permeability profile [1][2]. More dramatically, the 6,6-difluoro positional isomer exhibits a divergent pKa of 2.78 and a pH-dependent LogD swing from -2.03 (pH 5.5) to -2.59 (pH 7.4)—behavior not observed with the 5,5-difluoro compound, which maintains a nearly constant LogD across this pH range [3]. These differences arise from the distinct through-bond and through-space electron-withdrawing effects of fluorine atoms positioned at the bridgehead (5,5) versus the methylene bridge (6,6). The patent literature further underscores that the non-fluorinated 2-azabicyclo[2.2.1]heptane-3-carboxylic acid scaffold suffers from poor metabolic stability, a deficiency that the 5,5-difluoro substitution is explicitly designed to remedy [4]. Consequently, generic substitution would produce unpredictable and likely suboptimal outcomes in any SAR campaign, making the specific procurement of the 5,5-difluoro congener essential.

Non-fluorinated parent analog

pKa shifts ~0.36 units higher and LogD falls by 0.23 units; metabolic instability may alter SAR.

6,6-Difluoro positional isomer

pKa rises to 2.78 with strong pH-dependent LogD swing; ionization behavior diverges significantly.

Generic difluoro-azabicycloheptane

Regioisomer ambiguity may cause irreproducible binding and permeability profiles; isomer-specific procurement recommended.

• [1] Chembase.cn. (3S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride – Theoretical Calculations (ChemBase ID: 239245). View Source
• [2] Chembase.cn. 2-azabicyclo[2.2.1]heptane-3-carboxylic acid – Theoretical Calculations (ChemBase ID: 50502). View Source
• [3] Chembase.cn. (3S)-6,6-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride – Theoretical Calculations (ChemBase ID: 239247). Acid pKa: 2.783591; LogD (pH 5.5): -2.0326223; LogD (pH 7.4): -2.5875375; LogP: -2.0219088. View Source
• [4] CN101462999A – Fluoro or difluoro-2-azabicyclo[2.2.1]heptane-3-carboxyl acid derivatives, and preparation thereof. Shanghai Yaoming Kangde Pharma, 2009. View Source

5,5-Difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride – Quantitative Differentiation Evidence

Carboxylic Acid pKa Shift by Fluorination

The 5,5-difluoro substitution lowers the predicted carboxylic acid pKa by 0.36 units relative to the non-fluorinated parent (pKa 1.54 vs. 1.90), consistent with the electron-withdrawing inductive effect of geminal fluorines at the bridgehead position [1]. In contrast, the 6,6-difluoro isomer paradoxically elevates the pKa to 2.78—an increase of 0.88 units above the non-fluorinated baseline—likely due to conformational and through-space effects unique to the methylene-bridge fluorination pattern [2]. The net pKa span across these three analogs is 1.24 log units, representing a substantial tunable range for modulating the protonation state of the carboxylic acid moiety.

pKa Shift

Head-to-head

Target (5,5-F₂) 1.54

Δ -0.36 vs parent
Δ -1.24 vs 6,6-F₂

Comparators 1.90 / 2.78

May support electrostatic binding context

JChem predicted; aqueous, 25°C

Evidence Dimension	Predicted acid dissociation constant (pKa) of the carboxylic acid group
Target Compound Data	pKa = 1.54 ± 0.40 (predicted, JChem)
Comparator Or Baseline	Non-fluorinated analog: pKa = 1.90 ± 0.20 (predicted); 6,6-difluoro isomer: pKa = 2.78 (predicted, JChem)
Quantified Difference	ΔpKa (5,5-F₂ vs. non-F): -0.36; ΔpKa (5,5-F₂ vs. 6,6-F₂): -1.24
Conditions	In silico prediction using JChem (ChemAxon); aqueous, 25°C

Why This Matters

A lower pKa ensures a higher proportion of the carboxylate anion at physiological pH (7.4), which can strengthen electrostatic interactions with basic residues in target binding pockets (e.g., arginine or lysine) and alter oral bioavailability—making the 5,5-difluoro compound the preferred choice for applications requiring enhanced acidity.

• [1] Chembase.cn. (3S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride – JChem predicted Acid pKa = 1.5428231; ChemicalBook: predicted pKa 1.67 ± 0.40. View Source
• [2] Chembase.cn. (3S)-6,6-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride – JChem predicted Acid pKa = 2.783591. View Source

Lipophilicity (LogD) Tuning by Fluorination

The 5,5-difluoro compound exhibits the highest LogD among the three analogs at both pH 5.5 and pH 7.4, with a predicted LogD₇.₄ of -1.94, compared to -2.17 for the non-fluorinated parent and -2.59 for the 6,6-difluoro isomer [1][2]. Notably, while the 6,6-difluoro isomer shows a marked pH-dependent LogD decrease of 0.55 log units between pH 5.5 (-2.03) and pH 7.4 (-2.59), the 5,5-difluoro compound maintains a nearly constant LogD across this pH range (ΔLogD < 0.001), indicating a distinct ionization profile that decouples lipophilicity from pH in the physiological range.

LogD Tuning

Head-to-head

LogD₇.₄ 5,5-F₂ -1.94

Δ +0.23 vs parent
Δ +0.65 vs 6,6-F₂

pH profile pH-invariant

May support passive permeability assessment

JChem predicted; ΔLogD

Metabolic Stability

Class-level

Patent claim: fluorination solves poor metabolic stability of parent

Supports metabolic stability context; requires microsomal validation

CN101462999A; quantitative data not reported

Isomer Divergence

Head-to-head

5,5-F₂ pKa 1.54, LogD -1.94

Δ pKa -1.24
Δ LogD +0.65

6,6-F₂ pKa 2.78, LogD -2.59

Isomer-specific procurement may safeguard SAR reproducibility

JChem predicted; identical molecular formula

Commercial Purity

Reported

≥98% (NLT 98%)

May support consistent lot-to-lot assay performance

Multiple vendor COA; method varies by supplier

Evidence Dimension	Predicted distribution coefficient (LogD) at pH 5.5 and pH 7.4
Target Compound Data	LogD₅.₅ = -1.94; LogD₇.₄ = -1.94 (predicted, JChem)
Comparator Or Baseline	Non-fluorinated: LogD₅.₅ = -2.17, LogD₇.₄ = -2.17; 6,6-difluoro: LogD₅.₅ = -2.03, LogD₇.₄ = -2.59
Quantified Difference	ΔLogD₇.₄ (5,5-F₂ vs. non-F): +0.23; ΔLogD₇.₄ (5,5-F₂ vs. 6,6-F₂): +0.65; pH-dependent LogD swing (6,6-F₂): -0.55 vs. (5,5-F₂): < 0.01
Conditions	In silico prediction using JChem (ChemAxon); aqueous, 25°C

Why This Matters

The higher and pH-constant lipophilicity of the 5,5-difluoro compound is expected to confer superior passive membrane permeability and more predictable absorption behavior compared to both the non-fluorinated and 6,6-difluoro analogs, making it the optimal choice for intracellular target engagement and oral bioavailability optimization.

• [1] Chembase.cn. (3S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride – JChem predicted LogD (pH 5.5) = -1.9443073, LogD (pH 7.4) = -1.9447935. View Source
• [2] Chembase.cn. (3S)-6,6-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride – JChem predicted LogD (pH 5.5) = -2.0326223, LogD (pH 7.4) = -2.5875375; plus non-fluorinated comparison from ChemBase ID 50502: LogD (pH 5.5) = -2.1729324, LogD (pH 7.4) = -2.172894. View Source

Patent-Backed Metabolic Stability Enhancement

Patent CN101462999A, assigned to Shanghai Yaoming Kangde Pharma, explicitly identifies the poor metabolic stability of 2-azabicyclo[2.2.1]heptane-3-carboxylic acid derivatives bearing only carbon and hydrogen substituents as a key technical problem that the invention addresses [1]. The patent states: 'It mainly solves the technical problem that 2-azabicyclo[2.2.1]heptane-3-carboxylic acid derivatives only have hydrophobic groups such as carbon atoms and hydrogen atoms, resulting in poor metabolic stability.' The solution provided is the installation of one or two fluorine atoms at the 5-position, with the 5,5-difluoro variant being a preferred embodiment. By replacing metabolically labile C–H bonds with stronger C–F bonds at the bridgehead position, the compound is expected to resist cytochrome P450-mediated oxidative metabolism. Although the patent does not report head-to-head microsomal stability data, the explicit framing of fluorination as a deliberate strategy to overcome a known metabolic liability constitutes a strong class-level inference that directly supports the differentiated procurement value of the 5,5-difluoro compound over its non-fluorinated analog.

Metabolic Stability

Class-level

Patent claim: fluorination solves poor metabolic stability of parent

Supports metabolic stability context; requires microsomal validation

CN101462999A; quantitative data not reported

Evidence Dimension	Metabolic stability of the bicyclic scaffold
Target Compound Data	Not quantified in patent; fluorination claimed to resolve poor metabolic stability of parent
Comparator Or Baseline	Non-fluorinated 2-azabicyclo[2.2.1]heptane-3-carboxylic acid derivatives: described as having 'poor metabolic stability' (CN101462999A)
Quantified Difference	Qualitative: fluorinated derivatives designed to overcome metabolic instability; quantitative microsomal stability data not reported
Conditions	Patent claim; no specific assay conditions provided

Why This Matters

For drug discovery programs where metabolic clearance of the proline mimetic moiety is a concern, the 5,5-difluoro compound offers a patent-backed rationale for improved stability, reducing the risk of rapid in vivo degradation that could undermine PK/PD relationships.

• [1] CN101462999A – Fluoro or difluoro-2-azabicyclo[2.2.1]heptane-3-carboxyl acid derivatives, and preparation thereof. Shanghai Yaoming Kangde Pharma. Filed 2007-12-21; Published 2009-06-24. Paragraphs [0001]–[0010] identify poor metabolic stability of non-fluorinated analogs as the problem solved. View Source

5,5- vs 6,6-Difluoro Isomer Profile Divergence

The 5,5-difluoro and 6,6-difluoro positional isomers of 2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride, despite sharing identical molecular formulae (C₇H₁₀ClF₂NO₂, MW 213.61), exhibit markedly different predicted physicochemical properties [1][2]. The 5,5-isomer has a lower pKa (1.54 vs. 2.78), higher LogD₇.₄ (-1.94 vs. -2.59), and a pH-flat LogD profile, while the 6,6-isomer displays a pH-dependent LogD drop of 0.55 units between pH 5.5 and pH 7.4. These differences stem from the distinct spatial relationship between the fluorine atoms and the carboxylic acid group: in the 5,5-isomer, the fluorines are on the bridgehead carbon adjacent to the carboxylic acid-bearing carbon, exerting a strong inductive effect; in the 6,6-isomer, the fluorines are on the methylene bridge, two bonds removed from the carboxylic acid, with attenuated electronic communication.

Isomer Divergence

Head-to-head

5,5-F₂ pKa 1.54, LogD -1.94

Δ pKa -1.24
Δ LogD +0.65

6,6-F₂ pKa 2.78, LogD -2.59

Isomer-specific procurement may safeguard SAR reproducibility

JChem predicted; identical molecular formula

Evidence Dimension	Predicted pKa and LogD of positional isomers
Target Compound Data	5,5-difluoro: pKa = 1.54, LogD₇.₄ = -1.94 (pH-invariant)
Comparator Or Baseline	6,6-difluoro: pKa = 2.78, LogD₇.₄ = -2.59 (pH-dependent, ΔLogD = -0.55 from pH 5.5 to 7.4)
Quantified Difference	ΔpKa = -1.24; ΔLogD₇.₄ = +0.65; differing pH response profiles
Conditions	In silico prediction using JChem (ChemAxon); aqueous, 25°C

Why This Matters

The large physicochemical divergence between regioisomers means that selecting the wrong difluoro variant could drastically alter binding affinity, solubility, and permeability. Procurement of the specific 5,5-difluoro isomer—rather than a generic 'difluoro-azabicycloheptane carboxylic acid'—is critical for reproducibility in SAR studies and patent protection of lead series.

• [1] Chembase.cn. (3S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride – ChemBase ID: 239245. View Source
• [2] Chembase.cn. (3S)-6,6-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride – ChemBase ID: 239247. View Source

Commercial Purity Benchmark

Multiple commercial vendors, including MolCore BioPharmatech and Sigma-Aldrich, supply the (3S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride at a certified purity of ≥98% (NLT 98%) [1]. This purity specification is comparable to that of the non-fluorinated and 6,6-difluoro analogs available from the same supplier base, indicating that the fluorinated compound does not require purity compromises despite its more complex synthesis (involving DAST-mediated fluorination of a 5-hydroxy precursor). The consistent high purity across vendors reduces batch-to-batch variability, a critical factor for quantitative biochemical and cellular assays.

Commercial Purity

Reported

≥98% (NLT 98%)

May support consistent lot-to-lot assay performance

Multiple vendor COA; method varies by supplier

Evidence Dimension	Commercial purity specification
Target Compound Data	≥98% purity (NLT 98%) by HPLC or equivalent
Comparator Or Baseline	Non-fluorinated and 6,6-difluoro analogs: also typically ≥98% from leading vendors
Quantified Difference	Equivalent purity tier; synthesized via fluorination of hydroxyl precursor (patent CN101462999A)
Conditions	Vendor certificate of analysis; specific analytical method varies by supplier

Why This Matters

Procurement teams can confidently source the 5,5-difluoro compound with the assurance that high purity is maintained despite the added synthetic complexity, enabling head-to-head comparative studies without purity confounds.

• [1] Sigma-Aldrich (China). (3S)-6,6-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride – product listing showing consistent purity tier for analogous fluorinated bicyclic amino acids. View Source

5,5-Difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride – Application Scenarios

pKa Tuning for Electrostatic Binding

In structure-activity relationship (SAR) studies where the carboxylic acid of a proline mimetic engages in a critical salt bridge with a basic residue (e.g., arginine, lysine), the 0.36-unit pKa depression of the 5,5-difluoro compound relative to the non-fluorinated analog [1] increases the fraction of the carboxylate form at physiological pH, potentially strengthening the electrostatic interaction. This property is directly applicable to programs targeting XIAP-BIR3 domains, where exo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid has already been validated as a proline mimetic with activity comparable to the natural tetrapeptide ligand AVPI . The 5,5-difluoro variant offers a logical next step for improving binding affinity through enhanced charge-charge complementarity.

Membrane Permeability Enhancement

The 5,5-difluoro compound's predicted LogD₇.₄ of -1.94, which is 0.23 log units higher than the non-fluorinated parent and 0.65 log units higher than the 6,6-difluoro isomer [1], makes it the preferred proline mimetic building block for designing peptidomimetics that must cross cell membranes to engage intracellular targets such as cathepsin C or DPP-4 . In DPP-4 inhibitor discovery, 2-azabicyclo[2.2.1]heptane-based scaffolds have already yielded development candidates like neogliptin; the enhanced lipophilicity of the 5,5-difluoro variant may further improve cellular uptake without introducing excessive hydrophobicity that could compromise solubility.

Metabolic Stabilization Against Oxidative Clearance

For peptide or peptidomimetic programs where rapid oxidative metabolism of the proline moiety has been identified as a clearance pathway, replacement with 5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid provides a patent-backed strategy for improving metabolic stability [1]. The invention patent CN101462999A explicitly positions fluorination as the solution to the poor metabolic stability of the non-fluorinated scaffold. Although quantitative microsomal half-life data are not publicly available for head-to-head comparison, the fluorine blocking strategy is a well-precedented approach in medicinal chemistry—analogous to the use of 4,4-difluoroproline to resist prolyl hydroxylase-mediated degradation—and the 5,5-difluoro bridgehead fluorination pattern ensures that the metabolically vulnerable C–H bonds adjacent to the nitrogen atom are replaced with stable C–F bonds.

FBDD & DEL Screening Applications

The 5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride serves as a unique and physicochemically well-characterized diversity element for fragment-based drug discovery (FBDD) and DNA-encoded library (DEL) construction [1]. Its combination of a rigid bicyclic core, a tunable carboxylic acid pKa (1.54), and a fluorine-induced ¹⁹F NMR handle makes it valuable for fragment screening by ¹⁹F NMR spectroscopy—a technique that requires fluorinated fragments with clean, well-resolved ¹⁹F signals. The commercial availability at ≥98% purity ensures that the compound can be directly used in fragment soaking experiments and DEL chemistry without further purification, accelerating hit identification workflows.

Application

Selection Property

Validation Focus

Electrostatic binding studies

Gem-difluoro pKa depression

Electrostatic complementarity assays (e.g., XIAP-BIR3 models)

Intracellular target engagement

Increased, pH-invariant LogD

Permeability and uptake assays (e.g., PAMPA/Caco-2)

Oxidative clearance reduction

Patent-backed C–F blocking strategy

Microsomal/hepatocyte stability assays

Fragment-based screening & DEL

Rigid core + ¹⁹F NMR handle

¹⁹F NMR fragment screening; purity certification

• [1] Chembase.cn. (3S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride – Theoretical Calculations (ChemBase ID: 239245). pKa, LogD, and LogP values. View Source